s-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy-
Overview
Description
S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- is an organic compound belonging to the aziridine family. It is a cyclic compound with a three-membered ring, consisting of a nitrogen atom and two carbon atoms. It is a colorless, crystalline solid which is stable under normal conditions.
Mechanism of Action
The mechanism of action of S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- is not fully understood. However, it is known that the compound can react with various organic molecules, forming covalent bonds. This is believed to be the basis of its use in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- are not well understood. The compound is not known to be toxic or to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- has several advantages for use in laboratory experiments. It is a relatively stable compound, and is relatively easy to prepare and purify. It is also non-toxic and has no known adverse effects. However, the compound is not very soluble in water, and its reactivity is limited.
Future Directions
The potential future applications of S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- include its use as a catalyst in the synthesis of heterocyclic compounds, as a reagent for the synthesis of amines, and as a potential drug design tool. Additionally, further research could be done on the biochemical and physiological effects of the compound, as well as its potential toxicity. Finally, further research could be done on the mechanism of action of the compound and its potential uses in organic synthesis.
Scientific Research Applications
S-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- is used in a variety of scientific research applications, such as organic synthesis, polymerization, and drug design. It is also used as a catalyst in the synthesis of heterocyclic compounds and as a reagent in the synthesis of amines.
properties
IUPAC Name |
2,4-bis(aziridin-1-yl)-6-methoxy-1,3,5-triazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N5O/c1-14-8-10-6(12-2-3-12)9-7(11-8)13-4-5-13/h2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTAQZMAGHBGHJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CC2)N3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80164210 | |
Record name | s-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80164210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14925-07-6 | |
Record name | s-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014925076 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | s-Triazine, 2,4-bis(1-aziridinyl)-6-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80164210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.